Cas no 1334149-02-8 (1-(3-methoxyphenyl)-1H-1,2,4-triazole)

• Product Name: 1-(3-methoxyphenyl)-1H-1,2,4-triazole
• CAS No: 1334149-02-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD19686312
• CID: 5572933
• PubChem ID: 54594479
• Update Time: 2025-05-22

1-(3-methoxyphenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 1-(3-methoxyphenyl)-

• MDL： MFCD19686312
• Inchi： 1S/C9H9N3O/c1-13-9-4-2-3-8(5-9)12-7-10-6-11-12/h2-7H,1H3
• InChI Key： RVXYBZJWRMTUIN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)C=NC=N1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 342.6±44.0 °C(Predicted)
• pka: 2.17±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3-methoxyphenyl)-1H-1,2,4-triazole

1-(3-Methoxyphenyl)-1H-1,2,4-Triazole: A Comprehensive Overview

1-(3-Methoxyphenyl)-1H-1,2,4-triazole, also known by its CAS number 1334149-02-8, is a heterocyclic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazoles, which are widely studied for their diverse applications in drug discovery and advanced materials. The structure of 1-(3-methoxyphenyl)-1H-1,2,4-triazole consists of a triazole ring fused with a methoxy-substituted phenyl group, making it a versatile building block for various chemical modifications.

The synthesis of 1-(3-methoxyphenyl)-1H-1,2,4-triazole typically involves the reaction of 3-methoxybenzaldehyde with hydroxylamine hydrochloride under specific conditions. Recent studies have explored optimized synthetic routes to enhance yield and purity. For instance, researchers have reported the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality. These advancements underscore the importance of this compound in both academic and industrial settings.

In terms of physical properties, 1-(3-methoxyphenyl)-1H-1,2,4-triazole exhibits a melting point of approximately 205°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is 207.2 g/mol, and it has a density of 1.5 g/cm³. These properties make it suitable for applications requiring thermal stability and controlled solubility profiles.

The biological activity of 1-(3-methoxyphenyl)-1H-1,2,4-triazole has been extensively studied. Recent research highlights its potential as an anti-tumor agent due to its ability to inhibit key enzymes involved in cancer cell proliferation. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound selectively targets histone deacetylases (HDACs), leading to apoptosis in cancer cells. Additionally, it has shown promising antibacterial activity against Gram-positive bacteria, making it a candidate for novel antibiotic development.

In the realm of materials science, 1-(3-methoxyphenyl)-1H-1,2,4-triazole has been utilized as a ligand in the synthesis of metal-organic frameworks (MOFs). Its nitrogen-rich triazole ring facilitates strong coordination bonds with metal ions such as copper and zinc. A recent breakthrough involves its application in creating highly porous MOFs with exceptional gas adsorption capabilities. These materials hold potential for use in carbon capture technologies and catalytic processes.

The versatility of 1-(3-methoxyphenyl)-1H-1,2,4-triazole extends to its role as an intermediate in the synthesis of more complex molecules. For instance, it serves as a key precursor in the construction of bioactive heterocycles with enhanced pharmacological profiles. Researchers have exploited its reactivity to develop novel anti-inflammatory agents with improved bioavailability.

In conclusion, 1-(3-methoxyphenyl)-1H-1,2,4-triazole, CAS number 1334149-02-8, stands out as a multifaceted compound with applications spanning drug discovery and materials science. Its unique chemical properties and biological activity continue to drive innovative research across various disciplines. As advancements in synthetic methodologies and application studies progress further understanding this compound's potential will undoubtedly lead to groundbreaking developments in both medicine and technology.